1-(4-(2-Iodoethyl)phenyl)octan-1-one

• CAS No.: 219307-01-4
• Molecular Formula: C16H23IO
• Molecular Weight: 358.26 g/mol
• IUPAC Name: 1-[4-(2-iodoethyl)phenyl]octan-1-one
• InChI: InChI=1S/C16H23IO/c1-2-3-4-5-6-7-16(18)15-10-8-14(9-11-15)12-13-17/h8-11H,2-7,12-13H2,1H3
• InChI Key: WMMCAHOQTAECRL-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCC(=O)C1=CC=C(C=C1)CCI

Description

1-(4-(2-Iodoethyl)phenyl)octan-1-one is a useful research compound. Its molecular formula is C16H23IO and its molecular weight is 358.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

4′-(2-Hydroxy ethyl)octanophenone prepared in the step B (137 g), imidazole (53 g) and triphenyl phosphine (174 g) were dissolved in ethyl acetate (550 ml) to obtain a solution. Iodine (197 g) was added to the solution with cooling, and the solution was stirred at room temperature for 1 hour. Then the reaction solution was diluted with ethyl acetate, the solution was washed with saturated sodium sulfite solution, and saturated saline solution, dried over anhydrous magnesium sulfate, and concentrated. The concentrated residue was extracted with hexane-ethyl acetate (20:1), and extracted solution was passed through a silica gel layer. The filtrate was concentrated to obtain 4′-(2-iodoethyl)octanophenone (175 g) in the form of white crystal.

Synthesis routes and methods III

Procedure details

2-(4-Octanoyl phenyl)ethyl p-toluene sulfonate (1.23 g) prepared in the above-described procedure was dissolved in 2-butanone (18 ml) to obtain a solution. Sodium iodide (550 mg) was added to the solution, and the solution was heated to reflux for 40 minutes. The reaction solution was concentrated, and the solution was partitioned with water-dichloromethane. The dichloromethane layer was washed with water, dried over anhydrous sodium sulfate, and concentrated to obtain 4′-(2-iodoethyl)octanophenone (1.09 g) in the form of white crystal.